Cas no 20-79-1 (4-AMINOBUTYRIC ACID)

• Product Name: 4-AMINOBUTYRIC ACID
• CAS No: 20-79-1
• MF: C₄H₉NO₂
• MW: 103.119761228561
• CID: 825237
• Update Time: 2026-04-29

4-AMINOBUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-AMINOBUTYRIC ACID
• AMINOBUTYRIC ACID,4
• AMINOBUTYRIC-4 ACID
• H-GABA-OH

Computed Properties

• Exact Mass: 103.06300

Experimental Properties

• Melting Point: 195 °C (dec.)(lit.)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• PSA: 63.32000
• LogP: 0.51020

4-AMINOBUTYRIC ACID Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：ES6300000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38